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Compound of Interest

Compound Name: Solvent Red 135

Cat. No.: B034295

Technical Support Center: Solvent Red 135

Welcome to the technical support center for Solvent Red 135. This guide provides
troubleshooting advice and frequently asked questions (FAQSs) to assist researchers, scientists,
and drug development professionals in their experiments, with a focus on enhancing its
solubility in ethanol.

Frequently Asked Questions (FAQs)
Q1: What is the general solubility of Solvent Red 135?

Solvent Red 135 is a yellowish-red powder characterized as a solvent dye.[1][2] It is insoluble
in water but soluble in various organic solvents, including ethanol, acetone, chloroform, and
methylbenzene.[1][3][4] Its solubility is comparatively low in ethanol at room temperature.[5][6]

Q2: How can | improve the solubility of Solvent Red 135
in ethanol?

Several methods can be employed to enhance the solubility of Solvent Red 135 in ethanol:

o Temperature Adjustment: Increasing the temperature of the solvent generally increases the

solubility of dyes.[7] Heating the ethanol solution can significantly improve the dissolution of
Solvent Red 135.[8][9]
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» Use of Co-solvents: Introducing a co-solvent in which the dye has higher solubility can
improve the overall dissolving power of the solvent mixture.[9][10]

e Mechanical Agitation: Employing high-shear mixing or sonication can help break down dye
aggregates, promoting better dispersion and dissolution.[8]

e pH Adjustment: While pH can influence the solubility of some dyes, Solvent Red 135 is
reported to be resistant to both acids and alkalis, so this method may be less effective.[7][11]

Troubleshooting Guide

Q: I've added Solvent Red 135 to ethanol, but the
solution is cloudy and particles are visible. What should
| do?

A: A cloudy solution or visible particles indicate that the dye has not fully dissolved, which could
be due to reaching the solubility limit at the current temperature or insufficient dispersion.

Recommended Actions:

e Increase Temperature: Gently heat the solution while stirring. Heating the solvent to a range
of 40-80°C can promote dissolution.[9] Be mindful of ethanol's boiling point (78.37°C) and
use appropriate safety measures.

e Improve Mechanical Agitation: Move beyond simple magnetic stirring. Use a high-speed
homogenizer or an ultrasonic bath to break up dye aggregates.[8]

 Introduce a Co-solvent: Add a small amount of a co-solvent with higher dissolving power for
Solvent Red 135, such as methylbenzene or acetone.[5][9] (See Experimental Protocol 2).

Q: My solution appears clear, but | suspect the
concentration is lower than intended. How can | dissolve
more dye?

A: You have likely reached the saturation point of Solvent Red 135 in ethanol at the current
conditions. To increase the concentration, you will need to alter the solvent system or
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conditions.
Recommended Actions:

o Confirm Saturation: Ensure no solid particles remain. If the solution is clear, you are at or
below the saturation limit.

o Employ Co-solvents: This is the most effective method to significantly increase the dye
concentration. Based on known solubility data, adding a solvent like methylbenzene, which
has a higher solubility for the dye, can increase the overall capacity of the solvent mixture.[2]

[5]

Data Presentation

The solubility of Solvent Red 135 in various organic solvents at 20°C is summarized below.
This data can help in selecting an appropriate co-solvent to improve solubility in ethanol-based

systems.
Organic Solvent Solubility (g/L) at 20°C
Ethyl Alcohol 0.1[2][5][6]
Acetone 0.2[2][5][6]
Butyl Acetate 0.2[2][5][6]
Dichloromethane 0.3[2][5][6]
Methylbenzene (Toluene) 0.6[2][5]

Experimental Protocols
Protocol 1: Improving Solubility via Temperature
Adjustment

This protocol describes how to use heat to increase the amount of Solvent Red 135 dissolved
in ethanol.

Materials:
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e Solvent Red 135

e Anhydrous Ethanol

o Glass beaker or flask

o Magnetic stirrer and stir bar

e Hot plate with temperature control

e Thermometer

Procedure:

Measure the desired volume of ethanol and place it in the beaker with a magnetic stir bar.
» Begin stirring the ethanol at a moderate speed.

o Place the beaker on the hot plate and gently heat the solvent. Monitor the temperature with a
thermometer.

e Once the ethanol reaches the target temperature (e.g., 50°C), slowly add the pre-weighed
Solvent Red 135 powder to the vortex of the stirring solvent.[8]

» Continue stirring and maintain the temperature until the dye is fully dissolved. Do not exceed
the boiling point of ethanol.

e Once dissolved, the solution can be slowly cooled to room temperature. Note that
supersaturation may occur, and some dye may precipitate out upon cooling if the
concentration is above the room temperature solubility limit.

Protocol 2: Improving Solubility Using a Co-solvent

This protocol details the use of a co-solvent to enhance the solubility of Solvent Red 135.
Materials:

e Solvent Red 135
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Anhydrous Ethanol

Co-solvent (e.g., Methylbenzene or Acetone)

Glass beaker or flask

Magnetic stirrer and stir bar

Procedure:

Determine the desired final volume and solvent ratio (e.g., 9:1 ethanol:acetone).

o Method A (Pre-mixing solvents): Prepare the solvent mixture by combining the ethanol and
co-solvent in the desired ratio. Stir to ensure homogeneity. Slowly add the Solvent Red 135
powder to the mixed solvent while stirring until dissolved.

e Method B (Pre-dissolving dye): Alternatively, dissolve the Solvent Red 135 in a small volume
of the co-solvent in which it is more soluble (e.g., methylbenzene). Once fully dissolved, add
this concentrated solution to the main volume of ethanol while stirring continuously. This
technique is useful for creating a stock solution.[9]

Continue stirring for 15-30 minutes to ensure the solution is completely homogenous.

Visualizations

The following diagrams illustrate the logical workflows for addressing solubility issues with
Solvent Red 135.
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Caption: Troubleshooting workflow for enhancing the solubility of Solvent Red 135.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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